Cas no 58170-30-2 (Phenol, bromodimethyl-(9CI))

• Product Name: Phenol, bromodimethyl-(9CI)
• CAS No: 58170-30-2
• MF: C₈H₉BrO
• MW: 201.060461759567
• CID: 372447
• PubChem ID: 16919
• Update Time: 2025-04-19

Phenol, bromodimethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• Phenol, bromodimethyl-(9CI)
• Bromodimethylphenol
• 4-bromo-2,6-dimethylphenol
• BRN 1862399
• BCP32422
• 3-06-00-01738 (Beilstein Handbook Reference)
• 2,6-dimethyl-4-bromophenol
• Q63396529
• 4-bromo-2,6-dimethyl-phenol
• AB01333430-02
• J-800232
• NSC-63922
• A4957
• UNII-PE2VSV8GBM
• ALPHA,ALPHA-DICHLOROPROPIOPHENONE
• Phenol, 4-bromo-2,6-dimethyl-
• F1652-0754
• 2374-05-2
• A816877
• AC-15659
• 4-Bromo-2,6-xylenol
• EN300-134587
• AM807398
• DTXSID9062354
• AKOS000319634
• NSC63922
• MFCD00002314
• 2,6-dimethyl-4-bromo-phenol
• AH-034/06267018
• 4-Bromo-2,6-xylenol, 97%
• 4-bromo-2,6 dimethylphenol
• SY009034
• NCGC00340463-01
• NSC 63922
• PS-8204
• EINECS 219-153-1
• NS00014311
• InChI=1/C8H9BrO/c1-5-3-7(9)4-6(2)8(5)10/h3-4,10H,1-2H
• 58170-30-2
• BB 0255230
• W-107379
• SCHEMBL49544
• 25734-86-5
• PE2VSV8GBM
• 4-bromanyl-2,6-dimethyl-phenol
• 2, 4-bromo-
• B2060
• FT-0617748
• NCIOpen2_002744
• CS-0033720
• 4-Bromo-2,6-xylenol;2,6-dimethyl-4-bromophenol
• 2,6-XYLENOL, 4-BROMO-
• J-640231

• Inchi： 1S/C8H9BrO/c1-5-3-7(9)4-6(2)8(5)10/h3-4,10H,1-2H3
• InChI Key： ZLVFYUORUHNMBO-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C(=C(C)C=1)O

Computed Properties

• Exact Mass: 199.98368g/mol
• Monoisotopic Mass: 199.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2Ų